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Compound of Interest

(R)-(4-Methylmorpholin-2-
Compound Name:

yl)methanamine
CAS No.: 757910-97-7
Cat. No.: B2868750

Get Quote
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Executive Summary

(R)-(4-Methylmorpholin-2-yl)methanamine is a functionalized morpholine scaffold frequently
employed in the synthesis of kinase inhibitors and GPCR ligands. Its mass spectral signature is
defined by the stability of the morpholine ring and the lability of the exocyclic primary amine.
This guide compares its Electrospray lonization (ESI) and Electron lonization (EI) profiles
against key structural analogs to facilitate precise structural verification.

Chemical Identity & Properties
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Property Specification

IUPAC Name (R)-(4-Methylmorpholin-2-yl)methanamine
CAS Number 757910-97-7

Molecular Formula CeH14N20

Exact Mass 130.1106 Da

[M+H]* (ESI) 131.1184 m/z

Key Pharmacophore 2-substituted Morpholine (Ether/Amine Core)

Experimental Protocol: ESI-MS/MS Setup

To reproduce the fragmentation patterns described below, the following experimental conditions
are recommended for Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole instruments.

 |onization Mode: Positive Electrospray lonization (ESI+)

e Spray Voltage: 3.5 - 4.0 kV

e Source Temperature: 300°C

» Mobile Phase: 50:50 Acetonitrile:Water + 0.1% Formic Acid (Protonation enhancer)
e Collision Gas: Nitrogen or Argon

o Collision Energy (CE): Stepped ramp (10—40 eV) to capture both labile and backbone
cleavages.

Fragmentation Analysis
4.1. Primary lonization (ESI+)

In positive ESI, the molecule forms a stable protonated precursor [M+H]* at m/z 131.1.
Protonation occurs preferentially at the more basic N-methyl nitrogen (tertiary amine) or the
exocyclic primary amine, dictating the subsequent fragmentation pathways.

4.2. Key Fragmentation Pathways (MS/MS)
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The fragmentation of the [M+H]* ion proceeds through three dominant channels:

» Alpha-Cleavage (Exocyclic): The bond between the morpholine ring (C2) and the exocyclic

methylene group breaks. This is often accompanied by hydrogen transfer.

e Neutral Loss of Ammonia: The primary amine group is lost as neutral NHs (17 Da),

generating a cation at m/z 114.

e Ring Opening (Retro-Diels-Alder - RDA): The morpholine ring undergoes cleavage, typically

losing C2Ha (ethylene) or C2H4O fragments.

Diagnostic lon Table:

. . Relative
m/z (Fragment) Identity Mechanism
Abundance
131 [M+H]* Parent lon 100% (Low CE)
Neutral loss of )
114 [M+H - NHs]* _ High
ammonia
Loss of exocyclic )
100 [M+H - CHsNH2]* _ Medium
methanamine
Ring contraction / )
87 [CaHaNO]* Medium
Loss of C2H40
Pyrrolidine-like ) )
70 [CaHsN]* High (High CE)
fragment
Ethyleneamine High (Low Mass
44 [C2HeN]*

fragment

Cutoff)

4.3. Mechanistic Visualization

The following diagram illustrates the connectivity of these fragmentation events.
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Caption: ESI-MS/MS fragmentation pathway of (R)-(4-Methylmorpholin-2-yl)methanamine
showing primary neutral losses and ring scission events.

Comparative Analysis: Validating Structure

To ensure the identity of the (R)-isomer against potential impurities or analogs, compare the
spectral data as follows:

Comparison 1: Vs. (4-Methylmorpholin-3-yl)methanamine
(Regioisomer)

 Differentiation: The position of the methanamine group (C2 vs. C3) significantly alters the
alpha-cleavage intensity.

o 3-Substituted (Regioisomer): The exocyclic side chain is adjacent to the ring nitrogen.
Alpha-cleavage is highly favored due to direct stabilization of the resulting carbocation by
the nitrogen lone pair. Expect a dominant base peak at m/z 100 (loss of side chain).

o 2-Substituted (Target): The side chain is adjacent to oxygen. Oxygen is less effective at
stabilizing the alpha-carbocation than nitrogen. The loss of the side chain (m/z 100) will be
less intense relative to the parent ion compared to the 3-isomer.
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Comparison 2: Vs. (Morpholin-2-yl) methanamine (Des-methyl
Analog)

 Differentiation: Used to confirm the N-methylation state.

o Target: Parent [M+H]* = 131. Fragments retain the N-methyl group (e.g., m/z 44
[CH2=N(H)CHs]*).

o Des-methyl: Parent [M+H]* = 117. All ring-containing fragments shift down by 14 Da (e.qg.,
m/z 100 becomes m/z 86).

Comparison 3: Vs. (S)-Enantiomer

 Differentiation: Mass spectrometry is inherently achiral.
o Result: The (R) and (S) enantiomers produce identical mass spectra.

o Solution: Chiral chromatography (e.g., Chiralpak AD-H column) is required prior to MS
detection to distinguish these isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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